![molecular formula C13H15NO3 B1488781 (E)-1-(3-hydroxyazetidin-1-yl)-3-(4-methoxyphenyl)prop-2-en-1-one CAS No. 1562925-20-5](/img/structure/B1488781.png)
(E)-1-(3-hydroxyazetidin-1-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
Overview
Description
(E)-1-(3-hydroxyazetidin-1-yl)-3-(4-methoxyphenyl)prop-2-en-1-one (also known as AZP) is an organic compound that has been used in a variety of scientific fields, including biochemistry and pharmaceuticals. AZP is a small molecule that has a range of potential applications due to its unique chemical structure.
Scientific Research Applications
Microwave-assisted Synthesis of Antimicrobial Agents
A study conducted by Ashok, D. et al. (2017) synthesized new pyrazole derivatives bearing 1,2,3-triazole scaffold, aiming at potential antimicrobial applications. The compounds were synthesized via the Cu(I)-catalyzed alkyne–azide cycloaddition reaction, demonstrating promising inhibitory effects on bacterial and fungal strains.
Formation of Dihydropyrazoles
Ninganayaka, M. et al. (2021) reported the cyclocondensation reaction of (E)-1-(4-Methoxyphenyl)-3-[4-(prop-2-ynyloxy)phenyl]prop-2-en-1-one with thiosemicarbazide to form dihydropyrazoles Mahesha, N. et al. (2021). These compounds adopt a T-shape structure and are linked into ribbons or sheets through hydrogen bonds.
Synthesis and Antioxidant Activity
Sulpizio, C. et al. (2016) synthesized methoxy- and hydroxyl-substituted 2'-aminochalcones to assess their antioxidant activity Sulpizio, C. et al. (2016). The study highlighted the strong antioxidant activity of compounds carrying hydroxyl functionalities, indicating their potential as antioxidants.
Antiproliferative and Tubulin-Targeting Agents
Greene, T. F. et al. (2016) explored the structure-activity relationships of 3-phenoxy-1,4-diarylazetidin-2-ones, identifying compounds with potent antiproliferative properties against breast cancer cells. These compounds displayed the ability to inhibit tubulin polymerization, disrupt microtubular structures, and induce apoptosis Greene, T. F. et al. (2016).
Antihypertensive and Cardiotropic Drugs
Drapak, I. et al. (2019) synthesized 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3dihydro-1,3-thiazol-2-imines, evaluating their potential as antihypertensive and cardiotropic drugs. The study provided insights into the antihypertensive effect of these compounds, highlighting their therapeutic potential Drapak, I. et al. (2019).
Properties
IUPAC Name |
(E)-1-(3-hydroxyazetidin-1-yl)-3-(4-methoxyphenyl)prop-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3/c1-17-12-5-2-10(3-6-12)4-7-13(16)14-8-11(15)9-14/h2-7,11,15H,8-9H2,1H3/b7-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUSPPZXFZPVMOF-QPJJXVBHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=CC(=O)N2CC(C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/C(=O)N2CC(C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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